Cas no 2680586-54-1 (5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid)

• Product Name: 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid
• CAS No: 2680586-54-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5652509
• PubChem ID: 165909702
• Update Time: 2025-05-23

5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)-2-acetamido-2-methylpentanoic acid
• EN300-28273634
• 2680586-54-1
• 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid

• Inchi： 1S/C10H20N2O3/c1-8(13)11-10(2,9(14)15)6-5-7-12(3)4/h5-7H2,1-4H3,(H,11,13)(H,14,15)
• InChI Key： FLONEDHKEPCVPA-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCCN(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid

Comprehensive Overview of 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid (CAS No. 2680586-54-1)

5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid (CAS No. 2680586-54-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a dimethylamino group and an acetamido moiety, is often explored for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its versatile reactivity and functional groups.

The growing interest in 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid aligns with current trends in precision medicine and targeted drug delivery. With the rise of AI-driven drug discovery and computational chemistry, this compound has been flagged in databases for its potential to interact with specific biological targets. Questions like "What are the applications of 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid in drug design?" or "How does CAS 2680586-54-1 contribute to peptide synthesis?" are frequently searched, reflecting its relevance in modern research.

From a structural perspective, the presence of both dimethylamino and acetamido groups in 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid allows for diverse chemical modifications. This makes it a valuable intermediate in the synthesis of peptide mimetics and small molecule inhibitors, which are critical in developing therapies for diseases such as cancer and neurodegenerative disorders. Its methylpentanoic acid backbone further enhances its stability, making it suitable for prodrug formulations.

In the context of green chemistry and sustainable synthesis, 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid has also been studied for its potential to reduce waste in pharmaceutical manufacturing. Researchers are investigating eco-friendly catalytic methods to produce this compound, addressing the demand for sustainable chemical processes. This aligns with broader industry trends, as evidenced by searches for "green synthesis of CAS 2680586-54-1" and "biodegradable derivatives of 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid."

Another area of interest is the compound's potential role in metabolic engineering. Its structure suggests possible applications in modulating metabolic pathways, which could be leveraged in biotechnology and bioengineering. For instance, it might serve as a precursor for non-natural amino acids, which are increasingly used in protein engineering and enzyme design. This has led to queries like "Can 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid enhance enzyme activity?" highlighting its interdisciplinary appeal.

Quality control and analytical characterization of 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid are also critical topics. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and consistency. These methods are essential for meeting regulatory standards in pharmaceutical applications, where even minor impurities can impact efficacy and safety.

In summary, 5-(Dimethylamino)-2-acetamido-2-methylpentanoic acid (CAS No. 2680586-54-1) is a multifaceted compound with broad applications in drug discovery, sustainable chemistry, and biotechnology. Its unique structural features and reactivity profile make it a subject of ongoing research, driven by the need for innovative therapeutic solutions and environmentally friendly synthesis methods. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.